Cas no 1951441-06-7 (Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate)

• Product Name: Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate
• CAS No: 1951441-06-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4630941
• Update Time: 2025-11-06

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-METHYL-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
• Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate

• Inchi： 1S/C12H13NO3/c1-3-15-12(14)11-8(2)13-9-6-4-5-7-10(9)16-11/h4-7,11H,3H2,1-2H3
• InChI Key： ZMXWOKDTEWBXDI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C(C)C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9

Additional information on Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate: A Comprehensive Overview

Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate, with the CAS number 1951441-06-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The presence of these heteroatoms imparts unique electronic properties to the molecule, making it a valuable candidate for various applications.

The molecular structure of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate consists of a benzene ring fused with an oxazine ring system. The oxazine ring contains one oxygen atom and one nitrogen atom, arranged in a specific configuration that contributes to the compound's stability and reactivity. The substituents on the molecule, including the ethyl group and the methyl group, play a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of benzoxazines like Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate in advanced materials synthesis. For instance, researchers have explored their use in the development of high-performance polymers and composites. The ability of these compounds to undergo polymerization under specific conditions makes them ideal for applications in aerospace, automotive industries, and electronics.

In addition to their role in materials science, benzoxazines have also garnered attention in pharmaceutical research. The unique electronic properties of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate suggest potential bioactivity, which could be harnessed for drug development. Recent experiments have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also contribute to the scalability of production processes.

From an environmental perspective, the synthesis and application of Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate align with sustainable chemistry principles. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. Such practices are increasingly important as industries strive to adopt more eco-friendly manufacturing processes.

In conclusion, Ethyl 3-methyl-2H-benzo[b][1,4]oxazine-2-carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising properties make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.